1,4,6-Tri-tert-butyl-2,3-dioxa-5-azabicyclo[2.2.0]hex-5-ene

• CAS No.: 112423-73-1
• Molecular Formula: C15H27NO2
• Molecular Weight: 253.38 g/mol
• IUPAC Name: 1,4,6-tritert-butyl-2,3-dioxa-5-azabicyclo[2.2.0]hex-5-ene
• InChI: InChI=1S/C15H27NO2/c1-11(2,3)10-14(12(4,5)6)15(16-10,18-17-14)13(7,8)9/h1-9H3
• InChI Key: VHBATWSTBNGYOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2(C1(OO2)C(C)(C)C)C(C)(C)C

Description

1,4,6-Tri-tert-butyl-2,3-dioxa-5-azabicyclo[220]hex-5-ene is a unique organic compound characterized by its bicyclic structure containing oxygen and nitrogen atoms

Preparation Methods

The synthesis of 1,4,6-Tri-tert-butyl-2,3-dioxa-5-azabicyclo[2.2.0]hex-5-ene typically involves multiple steps. The starting materials and reaction conditions can vary, but a common synthetic route includes the use of tert-butyl groups and specific reagents to form the bicyclic structure. Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

1,4,6-Tri-tert-butyl-2,3-dioxa-5-azabicyclo[2.2.0]hex-5-ene undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it may be studied for its potential biological activity and therapeutic properties. In industry, it can be used as an intermediate in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 1,4,6-Tri-tert-butyl-2,3-dioxa-5-azabicyclo[2.2.0]hex-5-ene involves its interaction with molecular targets and pathways within a system. The specific molecular targets and pathways depend on the context in which the compound is used, such as in a chemical reaction or a biological system.

Comparison with Similar Compounds

1,4,6-Tri-tert-butyl-2,3-dioxa-5-azabicyclo[2.2.0]hex-5-ene can be compared with other similar compounds, such as 2,4,6-Tri-tert-butylphenol and 2,4,6-Tri-tert-butylpyrimidine . These compounds share some structural similarities but differ in their specific functional groups and applications. The uniqueness of this compound lies in its bicyclic structure and the presence of both oxygen and nitrogen atoms.